![molecular formula C22H27N5O2 B8592984 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-2-(2-methylpropyl)- CAS No. 89848-21-5](/img/structure/B8592984.png)
3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-2-(2-methylpropyl)-
Cat. No. B8592984
M. Wt: 393.5 g/mol
InChI Key: XPZRNHUZSSKNRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09346791B2
Procedure details
This compound was synthesized as a white amorphous solid from 4f (64.0 mg, 0.152 mmol) in 48% aqueous HBr (1.5 mL) in 91% yield by following general procedure 1.4: MALDI-MS: 394.2 (M+H+), 416.2 (M+Na+).
Name
4f
Quantity
64 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:5]1[C:9](=[O:10])[N:8]([C:11]2[CH:16]=[CH:15][C:14]([N:17]3[CH2:22][CH2:21][N:20]([C:23]4[CH:28]=[CH:27][C:26]([O:29]C)=[CH:25][CH:24]=4)[CH2:19][CH2:18]3)=[CH:13][CH:12]=2)[CH:7]=[N:6]1)[CH:2]([CH3:4])[CH3:3]>Br>[OH:29][C:26]1[CH:27]=[CH:28][C:23]([N:20]2[CH2:19][CH2:18][N:17]([C:14]3[CH:13]=[CH:12][C:11]([N:8]4[C:9](=[O:10])[N:5]([CH2:1][CH:2]([CH3:4])[CH3:3])[N:6]=[CH:7]4)=[CH:16][CH:15]=3)[CH2:22][CH2:21]2)=[CH:24][CH:25]=1
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Inputs
Step One
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Name
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4f
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Quantity
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64 mg
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Type
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reactant
|
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Smiles
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C(C(C)C)N1N=CN(C1=O)C1=CC=C(C=C1)N1CCN(CC1)C1=CC=C(C=C1)OC
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Name
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|
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Quantity
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1.5 mL
|
|
Type
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solvent
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Smiles
|
Br
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Conditions
Other
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
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Type
|
|
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Smiles
|
OC1=CC=C(C=C1)N1CCN(CC1)C1=CC=C(C=C1)N1C=NN(C1=O)CC(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
